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This protocol, published in 2025, describes how to measure mitochondrial respiration parameters in 3D brain

tumor stem cell spheroids using the Resipher system [1]. It is designed to help researchers study

mitochondrial function, whose dysfunction is linked to diseases like cancer and neurodegenerative disorders.

The table below summarizes the key parameters and their descriptions as outlined in the protocol.

Parameter/Optimization
Step

Description

System Used Resipher, a high-resolution real-time instrument [1]

Cell Model Brain tumor stem cells cultured as three-dimensional (3D) spheroids [1]

Key Measurements Real-time oxygen consumption rates to analyze mitochondrial respiration
[1]

Critical Optimizations Determining optimal cell seeding density and identifying ideal
concentrations of mitochondrial respiration modulators [1]

Detailed Experimental Workflow
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The protocol involves several critical stages to ensure accurate and reproducible data on mitochondrial

function [1].

Determining Optimal Cell Density: The initial and crucial step is to identify the ideal number of cells
per spheroid. This ensures that oxygen consumption measurements are within the dynamic range of

the Resipher instrument and are not limited by nutrient availability or spheroid size.
Optimizing Modulator Concentrations: The protocol requires titration of various mitochondrial

respiration modulators (e.g., inhibitors of electron transport chain complexes) to determine their most
effective concentrations for the specific cell model.

Running the Assay: Once optimized, the assay is run on the Resipher system, which measures
oxygen consumption in real-time.

Data Analysis: The final step involves analyzing the real-time data to extract different parameters of
mitochondrial respiration, providing insights into the metabolic state of the cells.

The following diagram illustrates the logical workflow of this protocol:
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Diagram Title: Mitochondrial Respiration Assay Workflow

Guide to Creating Graphviz Diagrams for Scientific
Protocols

Since you requested Graphviz visualizations, here is a practical guide and a template to help you create your

own diagrams for signaling pathways or workflows.
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Use HTML-like Labels for Formatting: For complex node labels with multiple lines or styled text,

use Graphviz's HTML-like labels [2]. This involves using tags for line breaks and formatting within the
label.

Set shape=plain for Unadorned Labels: To ensure the node size is determined solely by your
HTML-like label without extra borders or space, use shape=plain [2].

Ensure Color Contrast: As you specified, always set the fontcolor attribute to contrast highly with
the node's fillcolor for readability [2]. The provided color palette offers a good range for this

purpose.

Below is a DOT script template you can adapt for your own pathways. This example outlines a generic drug

response signaling pathway.

Ligande.g., Drug Compound

Membrane Receptor

 Binds

Kinase A

 Activates

Kinase B

 Phosphorylates

Transcription Factor

 Translocates

Cellular Responsee.g., Gene Expression

 Induces

Click to download full resolution via product page
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Diagram Title: Generic Drug Response Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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